Cas no 879219-78-0 (6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 879219-78-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4281402
• PubChem ID: 121205541
• Update Time: 2025-05-23

6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[(3-methoxyphenyl)methyl]-
• 6-(3-methoxybenzyl)pyrimidine-2,4(1h,3h)-dione
• F1967-3633
• AKOS026714411
• 6-[(3-methoxyphenyl)methyl]-1H-pyrimidine-2,4-dione
• 879219-78-0
• 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-3-8(6-10)5-9-7-11(15)14-12(16)13-9/h2-4,6-7H,5H2,1H3,(H2,13,14,15,16)
• InChI Key： JSSWAONYFIGOIE-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CC2=CC=CC(OC)=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Additional information on 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 879219-78-0)

6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione, identified by the CAS number 879219-78-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural motif of 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione incorporates a benzyl group at the 6-position and a dione moiety at the 2 and 4 positions, features that contribute to its unique chemical properties and biological interactions.

The compound’s synthesis and chemical characteristics have garnered attention from researchers due to its potential applications in medicinal chemistry. The presence of the 3-methoxybenzyl substituent enhances its solubility and metabolic stability, making it a promising candidate for further development into pharmacologically active agents. The dione group introduces rigidity to the molecular framework, which can be advantageous in binding to biological targets with high specificity.

In recent years, there has been growing interest in pyrimidine derivatives as scaffolds for drug design. These compounds have been explored for their roles in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione structure has been investigated for its potential to interact with biological systems, particularly in modulating pathways relevant to human health.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged its core structure to develop analogs with enhanced pharmacological profiles. For instance, modifications at the 3-methoxybenzyl position or the dione moiety can lead to derivatives with improved binding affinity or selectivity. Such modifications are crucial in optimizing drug candidates for clinical trials.

The 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 879219-78-0) has been studied in various preclinical models to assess its biological activity. Preliminary findings suggest that it exhibits inhibitory effects on certain kinases and enzymes implicated in disease progression. These activities make it a valuable tool for understanding disease mechanisms and developing targeted therapies.

The synthesis of 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The process often begins with the condensation of appropriate precursors followed by functional group transformations that introduce the desired substituents.

The pharmacokinetic properties of 6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione are also of considerable interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its suitability for therapeutic use. The compound’s favorable pharmacokinetic characteristics would enhance its potential as a lead compound for further development.

In conclusion,6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 879219-78-0) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable candidate for drug discovery efforts aimed at addressing various human health challenges. As research continues to uncover new therapeutic applications for pyrimidine derivatives,6-(3-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione is poised to play a significant role in the development of next-generation pharmaceuticals.